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Compound of Interest

Compound Name: Undecyl sulfide
CAS No.: 35599-82-7
Cat. No.: B1620296
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Executive Summary

Diundecyl sulfide (

), also known as 1,1'-thiobisundecane, represents a critical class of symmetric dialkyl sulfides
utilized primarily as high-precision calibration standards in chromatography and as lipophilic
ligands in surface chemistry.[1] Its amphiphilic nature—characterized by a central thioether
moiety flanked by two undecyl chains—imparts unique solubility and adsorption properties
essential for self-assembled monolayer (SAM) formation on noble metals. This guide provides
a definitive technical analysis of its structure, synthesis, and applications, designed for
researchers requiring rigorous physicochemical data.

Chemical Identity & Structural Analysis[1][2][3]

Diundecyl sulfide consists of two 11-carbon alkyl chains covalently bonded to a central sulfur
atom. The molecule belongs to the thioether functional group, exhibiting

effective symmetry in its extended conformation.

Nomenclature and Identifiers
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Molecular Weight Calculation

The molecular weight is calculated based on standard atomic weights (IUPAC 2021):

Carbon (22 atoms):

Da

e Hydrogen (46 atoms):
Da

e Sulfur (1 atom):

Da

Total Molecular Weight:342.67 g/mol

Physicochemical Properties[3][4][5][6][7][8]

The physical behavior of diundecyl sulfide is dominated by van der Waals forces between the
long alkyl chains, resulting in a waxy solid at room temperature, distinct from its lower
molecular weight liquid homologs (e.qg., dibutyl sulfide).
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Synthesis & Purification Protocol

High-purity diundecyl sulfide is synthesized via a nucleophilic substitution reaction. The
following protocol ensures minimal disulfide byproduct formation.

Reaction Mechanism
Experimental Workflow

» Reagents: 1-Bromoundecane (2.2 eq), Sodium Sulfide nonahydrate (

, 1.0 eq), Ethanol (Solvent).

e Procedure:
o Dissolve

in ethanol under
atmosphere.

o Add 1-Bromoundecane dropwise at 60°C.
o Reflux for 12—16 hours.
o Workup:

o Evaporate ethanol. Partition residue between Hexane and Water.
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o Wash organic layer with brine. Dry over

 Purification: Recrystallize from cold acetone or ethanol to remove traces of unreacted
bromide and disulfide byproducts.

Synthesis Process Visualization
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Figure 1: Step-by-step synthesis workflow for high-purity diundecyl sulfide.

Applications in Research & Development

The utility of diundecyl sulfide spans analytical chemistry and materials science.

Analytical Standard (GC/HPLC)

Due to its high boiling point and stability, it serves as an internal standard for analyzing sulfur
content in petroleum products (e.g., diesel, jet fuel). It is less volatile than lower sulfides,
ensuring retention time stability.

Self-Assembled Monolayers (SAMSs)

While thiols (-SH) are the gold standard for SAMs on gold, dialkyl sulfides offer a unique
advantage: slower kinetics.
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e Mechanism: The thioether sulfur coordinates to Au(111).

o Benefit: The weaker binding allows for thermodynamic equilibration during assembly, often
resulting in fewer defects compared to the rapid "jamming" observed with thiols.

e Use Case: Passivation layers in organic electronics where highly ordered domains are
critical.

Application Logic Tree

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: Decision matrix for selecting diundecyl sulfide grade based on application
requirements.

Safety & Handling (SDS Highlights)

o Hazard Classification: Generally considered low toxicity, but may cause skin/eye irritation
(Category 2).

e Handling: Use in a fume hood. While less pungent than thiols, thioethers possess a
characteristic odor.

o Storage: Store in a cool, dry place under inert gas (
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or Ar) to prevent slow oxidation to sulfoxides (

)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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